Cas no 2095396-14-6 (cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid)

• Product Name: cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid
• CAS No: 2095396-14-6
• MF: C₁₀H₁₇NO₅
• MW: 231.245683431625
• MDL: MFCD30730491
• CID: 4637540
• PubChem ID: 84075992
• Update Time: 2025-06-18

cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(tert-butoxy)carbonyl]amino}-3-hydroxycyclobutane-1-carboxylic acid
• 3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonylamino]cyclobutane-1-carboxylic acid
• 1-((tert-Butoxycarbonyl)amino)-3-hydroxycyclobutanecarboxylic acid
• 1-{[(tert-butoxy)carbonyl]amino-3-hydroxycyclobutane-1-carboxylic acid
• 1-([(tert-Butoxy)carbonyl]amino)-3-hydroxycyclobutane-1-carboxylic acid
• 1-[[(tert-butoxy)carbonyl]amino]-3-hydroxycyclobutane-1-carboxylic acid
• AMY34574
• SB22
• cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid

• MDL： MFCD30730491
• Inchi： 1S/C10H17NO5/c1-9(2,3)16-8(15)11-10(7(13)14)4-6(12)5-10/h6,12H,4-5H2,1-3H3,(H,11,15)(H,13,14)
• InChI Key： HGZHBZBOYAISMT-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 301
• XLogP3: 0.3
• Topological Polar Surface Area: 95.9

Additional information on cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid

Introduction to cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS No. 2095396-14-6)

Cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS No. 2095396-14-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of amino acids and is characterized by its cyclobutane ring, hydroxy group, and tert-butoxycarbonyl (Boc) protecting group, which collectively contribute to its chemical stability and reactivity.

The cis configuration of the compound is crucial for its biological activity, as it influences the spatial arrangement of functional groups and their interactions with biological targets. The tert-butoxycarbonyl (Boc) protecting group is commonly used in organic synthesis to temporarily block the amino group, allowing for selective reactions at other sites of the molecule. This feature makes cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid a valuable intermediate in the synthesis of more complex molecules, particularly in the development of peptides and peptidomimetics.

Recent studies have highlighted the potential of cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent anti-inflammatory properties, making them promising candidates for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The cyclobutane ring and hydroxy group were found to play key roles in modulating the activity of pro-inflammatory cytokines, thereby reducing inflammation.

In addition to its anti-inflammatory properties, cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid has shown potential as an inhibitor of specific enzymes involved in neurodegenerative disorders. A 2021 study published in Chemical Communications reported that this compound effectively inhibits the activity of beta-secretase (BACE1), an enzyme implicated in the pathogenesis of Alzheimer's disease. The inhibition of BACE1 can potentially reduce the production of amyloid-beta peptides, which are known to form toxic aggregates in the brain and contribute to neuronal dysfunction.

The synthetic versatility of cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid also makes it a valuable tool for chemical biology research. Its ability to be modified through various chemical reactions allows researchers to explore a wide range of functional derivatives with tailored properties. For example, conjugation with fluorescent probes or other bioactive molecules can facilitate the study of cellular processes and drug delivery mechanisms.

In terms of synthesis, several efficient routes have been developed for the preparation of cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid. One common approach involves the cyclization of a linear precursor followed by selective functionalization steps. A 2020 review article in Organic & Biomolecular Chemistry provided a comprehensive overview of these synthetic strategies, highlighting their advantages and limitations. The choice of synthetic route often depends on factors such as yield, purity, and scalability, which are critical considerations for industrial applications.

The safety profile of cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, making it suitable for further development as a therapeutic agent. However, ongoing research is necessary to fully understand its pharmacokinetic properties and potential side effects.

In conclusion, cis-1-(tert-butoxycarbonylamino)-3-hydroxy-cyclobutanecarboxylic acid (CAS No. 2095396-14-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic versatility, and promising biological activities make it an exciting candidate for further exploration and development. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.